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Compound of Interest

Compound Name: Kopexil

Cat. No.: B1673750 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds like Kopexil is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step information for the

safe handling and disposal of Kopexil, also known as diaminopyrimidine oxide or Aminexil.[1]

[2][3][4][5] Adherence to these procedures is vital to mitigate risks and ensure compliance with

safety regulations.

Core Disposal Procedures
The primary methods for the disposal of Kopexil involve professional chemical waste

management services.[6] It is crucial to avoid introducing this compound into the environment

or sewer systems.[6]

Step-by-Step Disposal Guidance:

Containment: Collect waste Kopexil and any contaminated materials (e.g., personal

protective equipment, labware) in a suitable, properly labeled, and securely closed container.

Professional Disposal: Arrange for the removal of the contained waste by a licensed

chemical destruction facility.[6]

Controlled Incineration: An alternative disposal method is controlled incineration equipped

with flue gas scrubbing.[6]
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Avoid Environmental Release: Under no circumstances should Kopexil be discharged into

drains or sewer systems.[6] It is also imperative to prevent contamination of water,

foodstuffs, and animal feed.[6]

Safety and Handling Precautions
Kopexil is classified as harmful if swallowed (H302).[1][6] The following handling and storage

procedures should be strictly followed to ensure personal and environmental safety.

Handling:

Work in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE), including chemical-impermeable

gloves and tightly fitting safety goggles.[6]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke when handling the product.[6]

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials and foodstuff containers.[6]

Chemical and Physical Properties
A summary of Kopexil's key chemical and physical properties is provided in the table below.
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Property Value

Chemical Formula C₄H₆N₄O[1]

Molar Mass 126.119 g·mol⁻¹[1]

Appearance White, odorless crystalline solid[1][4]

Melting Point 210 to 218 °C (410 to 424 °F)[1][2]

Solubility in Water Slightly soluble[1][4]

Synonyms
Diaminopyrimidine oxide, Aminexil, Mexoryl

SAG[2][3][5]

Kopexil Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Kopexil.
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Kopexil Disposal Workflow Diagram

Disclaimer: This information is intended for guidance and is based on available safety data.

Always consult the specific Safety Data Sheet (SDS) for Kopexil and adhere to all applicable

federal, state, and local regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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